Cas no 21689-53-2 (3-Amino-4-carboxamidopyrazolium Hydrogen Sulfate)
21689-53-2 structure
Product Name:3-Amino-4-carboxamidopyrazolium Hydrogen Sulfate
CAS No:21689-53-2
MF:C4H8N4O5S
MW:224.195118904114
CID:2836015
PubChem ID:234619
Update Time:2025-04-21
3-Amino-4-carboxamidopyrazolium Hydrogen Sulfate Chemical and Physical Properties
Names and Identifiers
-
- 329351-43-1
- UNII-DY1UXE1VGT
- 1H-Pyrazole-4-carboxamide, 3-amino-, sulfate (1:1)
- MFCD03425472
- DTXSID20284007
- AKOS037644787
- EN300-37158572
- 5-Amino-1h-pyrazole-4-carboxylicamidesulfate
- 21689-53-2
- 3-amino-4-pyrazole-carboxamide sulphate
- AS-54533
- 3-Amino-1H-pyrazole-4-carboxamide hemisulphate
- 5-Amino-1h-pyrazole-4-carboxylic amide sulfate
- 5-amino-1H-pyrazole-4-carboxamide; sulfuric acid
- DY1UXE1VGT
- AKOS025312306
- 1h-pyrazole-4-carboxamide, 3-amino-, sulfate(2:1)
- 3-Aminopyrazole-4-carboxamide sulfate
- NSC-34839
- 5-Amino-1H-pyrazole-4-carboxamide.sulfate salt, AldrichCPR
- 3-amino-4-pyrazolecarboxamide sulphate
- SCHEMBL7960678
- NSC-211338
- 3-Amino-4-carboxamidopyrazole monosulfate
- 3-Amino-4-carboxamidopyrazolium Hydrogen Sulfate
- NSC34839
- NSC211338
- Discontinued, see A629135
- 5-amino-1H-pyrazole-4-carboxamide sulfate
- RHMSRJURIHDMNK-UHFFFAOYSA-N
- CS-0210576
- S11494
- 5-amino-1H-pyrazole-4-carboxamide;sulfuric acid
-
- Inchi: 1S/C4H6N4O.H2O4S/c5-3-2(4(6)9)1-7-8-3;1-5(2,3)4/h1H,(H2,6,9)(H3,5,7,8);(H2,1,2,3,4)
- InChI Key: RHMSRJURIHDMNK-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)O.O=C(C1C=NNC=1N)N
Computed Properties
- Exact Mass: 224.02154054Da
- Monoisotopic Mass: 224.02154054Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 207
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 181Ų
3-Amino-4-carboxamidopyrazolium Hydrogen Sulfate Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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